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Compound of Interest

Compound Name: 2,5-Dichlorobenzoyl chloride

Cat. No.: B1294631 Get Quote

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 2,5-Dichlorobenzoyl chloride in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to ensure safe handling and

minimize risks.

Chemical Identifier:

Name: 2,5-Dichlorobenzoyl chloride

Synonyms: Benzoyl chloride, 2,5-dichloro-; 2,5-dichlorobenzoic acid chloride[1]

CAS Number: 2905-61-5[2]

Primary Hazards: 2,5-Dichlorobenzoyl chloride is a corrosive substance that can cause

severe skin burns and eye damage.[1][3] It may also be corrosive to metals and is harmful if

swallowed.[1][2]

Personal Protective Equipment (PPE)
A systematic approach to safety is critical when handling 2,5-Dichlorobenzoyl chloride. The

following table summarizes the required PPE.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield (minimum 8-inch).

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2][4]

To protect against splashes

and vapors that can cause

severe eye damage.[3]

Hand Protection

Chemical-resistant gloves

(e.g., PVC, Neoprene, or Nitrile

rubber). Gloves must be

inspected before use.[3][5]

To prevent skin contact which

can result in severe burns.[3]

Body Protection

A chemical-resistant lab coat

or apron. For larger quantities,

a complete chemical-resistant

suit may be necessary.[3][5]

To protect the body from

accidental splashes and

contact.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood is

required.[3] If exposure limits

are exceeded or irritation is

experienced, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[4]

To prevent inhalation of

corrosive vapors that can

damage the respiratory tract.

Emergency Procedures: First Aid
Immediate action is crucial in case of accidental exposure.
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Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately take off contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek immediate medical attention.[2][6]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2][6]

Handling and Storage Protocol
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4]

Handling Procedure:

Wear all requisite PPE as detailed in the table above.

Avoid direct contact with skin, eyes, and clothing.[7]

Do not inhale vapors or mists.[2]

Keep containers tightly closed when not in use.[4]
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After handling, wash hands and other exposed areas thoroughly with mild soap and water.[4]

Storage:

Store in a cool, dry, and well-ventilated area.[3]

Keep containers tightly closed in a corrosion-resistant container with a resistant inner liner.[2]

Store locked up.[2]

Incompatible materials include water, strong bases, alcohols, amines, and oxidizing agents.

[3][5]

Spill and Disposal Plan
Spill Response:

In case of a spill, evacuate the area immediately.

For minor spills, absorb with an inert material such as sand, earth, or vermiculite.[5]

Collect the absorbed material into a suitable, labeled container for disposal.[5]

Do not allow the spilled chemical to enter drains or waterways.[8]

For major spills, contact emergency services.

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national hazardous waste regulations.[2]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[9]

Workflow for Handling 2,5-Dichlorobenzoyl Chloride
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Workflow for Handling 2,5-Dichlorobenzoyl Chloride

Preparation & Engineering Controls
- Verify fume hood function

- Ensure eyewash/shower access

Don Personal Protective Equipment (PPE)
- Goggles/Face shield

- Chemical-resistant gloves
- Lab coat/apron

Proceed when ready

Chemical Handling
- Work within fume hood

- Avoid contact and inhalation
- Keep container closed

Begin experiment

Post-Handling
- Securely close container

- Clean work area
- Wash hands thoroughly

Experiment complete

Emergency Procedures
(Spill or Exposure)

If incident occurs

Storage
- Cool, dry, well-ventilated area

- Away from incompatibles

Store chemical

Waste Disposal
- Collect in labeled container

- Follow institutional procedures

Dispose of waste

Click to download full resolution via product page

A logical workflow for the safe handling of 2,5-Dichlorobenzoyl chloride from preparation to

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

